Cas no 301-01-9 (4,7,10,13,16,19-Docosahexaenoicacid, methyl ester)

• Product Name: 4,7,10,13,16,19-Docosahexaenoicacid, methyl ester
• CAS No: 301-01-9
• MF: C₂₃H₃₄O₂
• MW: 342.514867305756
• MDL: MFCD00010345
• CID: 308476
• PubChem ID: 24893705
• Update Time: 2025-06-11

4,7,10,13,16,19-Docosahexaenoicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13,16,19-Docosahexaenoicacid, methyl ester
• cis-4,7,10,13,16,19-Docosahexaenoic acid methyl ester
• CIS-4,7,10,13,16,19-DOCO
• cis-4,7,10,13,16,19-Docosahexaenoic acid methyl ester,Methyl 4,7,10,13,16,19-docosahexaenoate
• cis-4,7,10,13,16,19-docosahexaenoic methyl ester
• cis-4,7,10,13,16,19-docosahexaenoic*acid methyl E
• CIS-4,7,10,13,16,19-DOCOSAHEXAENOIC*ACID METHYL EST
• METHYL 4,7,10,13,16,19-DOCOSAHEXAENOATE
• Methyl?Docosahexaenoate?(?4c,?7c,?10c,?13c,?16c,?19c)?
• Methyl-cis-4,7,10,13,16,19-Docosahexaenoate
• Methyldocosahexaenoat

• MDL： MFCD00010345
• Inchi： 1S/C23H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h4-5,7-8,10-11,13-14,16-17,19-20H,3,6,9,12,15,18,21-22H2,1-2H3/b5-4+,8-7+,11-10+,14-13+,17-16+,20-19+
• InChI Key： VCDLWFYODNTQOT-DMGWNJAXSA-N
• SMILES： O(C)C(CC/C=C/C/C=C/C/C=C/C/C=C/C/C=C/C/C=C/CC)=O

Computed Properties

• Exact Mass: 342.25600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.917±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 429.9±24.0 ºC (760 Torr),
• Flash Point: 103.9±21.2 ºC,
• Refractive Index: n20/D 1.498(lit.)
• Solubility: Insuluble (2.0E-3 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 6.63730
• Solubility: Not determined

4,7,10,13,16,19-Docosahexaenoicacid, methyl ester Security Information

• Hazardous Material transportation number：UN 1206 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-38-50/53-65-67
• Safety Instruction： S23
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R11; R38; R50/53; R65; R67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4,7,10,13,16,19-Docosahexaenoicacid, methyl ester

4,7,10,13,16,19-Docosahexaenoicacid, Methyl Ester (CAS No. 301-01-9): An Overview of Its Properties and Applications

4,7,10,13,16,19-Docosahexaenoicacid, methyl ester (CAS No. 301-01-9) is a significant compound in the field of biochemistry and pharmaceutical research. This compound is a methyl ester derivative of docosahexaenoic acid (DHA), a long-chain omega-3 fatty acid that plays a crucial role in various biological processes. DHA is essential for the proper functioning of the brain and retina, and its esterified form has gained attention for its potential therapeutic applications.

The chemical structure of 4,7,10,13,16,19-Docosahexaenoicacid, methyl ester consists of a 22-carbon chain with six double bonds and a methyl ester group at the carboxyl end. This unique structure contributes to its biological activity and stability. The compound is often used in research to study the effects of DHA on cellular processes and to develop new pharmaceutical formulations.

Recent studies have highlighted the importance of DHA in neuroprotection and cognitive function. For instance, a study published in the Journal of Neurochemistry demonstrated that DHA supplementation can improve cognitive performance in aging populations by reducing oxidative stress and inflammation in the brain. The methyl ester form of DHA has been shown to enhance its bioavailability and stability, making it an attractive candidate for therapeutic applications.

In addition to its neuroprotective properties, 4,7,10,13,16,19-Docosahexaenoicacid, methyl ester has been investigated for its potential anti-inflammatory effects. Research published in the Inflammation Research journal found that DHA can modulate the expression of pro-inflammatory cytokines and enzymes, thereby reducing inflammation in various tissues. This property makes it a promising candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The cardiovascular benefits of DHA have also been well-documented. A meta-analysis published in the American Journal of Clinical Nutrition reported that DHA supplementation can lower triglyceride levels and improve lipid profiles in individuals with hypertriglyceridemia. The methyl ester form of DHA may offer enhanced absorption and efficacy compared to free DHA, making it a valuable component in cardiovascular health supplements.

In the realm of pharmaceutical development, 4,7,10,13,16,19-Docosahexaenoicacid, methyl ester is being explored as a potential ingredient in drug formulations designed to treat neurological disorders. Its ability to cross the blood-brain barrier efficiently makes it particularly suitable for targeting brain-specific conditions such as Alzheimer's disease and Parkinson's disease. Clinical trials are currently underway to evaluate the safety and efficacy of DHA-based therapies in these areas.

The stability and solubility properties of 4,7,10,13,16,19-Docosahexaenoicacid, methyl ester make it an ideal candidate for use in various formulations. It can be incorporated into capsules, tablets, and liquid supplements to ensure consistent dosing and improved patient compliance. Additionally, its compatibility with other active ingredients allows for the development of multi-component formulations that address multiple aspects of health simultaneously.

In conclusion, 4,7,10,13,16,19-Docosahexaenoicacid, methyl ester (CAS No. 301-01-9) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological properties make it an important focus for ongoing studies aimed at improving human health. As research continues to uncover new insights into the mechanisms underlying its effects, this compound is likely to play an increasingly important role in the development of novel treatments for a wide range of conditions.